Cas no 1260810-62-5 (2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one)

2-Chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one is a chlorinated pyridine derivative with significant utility in synthetic organic chemistry, particularly as a versatile intermediate in the preparation of agrochemicals and pharmaceuticals. Its key structural features—a reactive α-chloroketone group and dichloropyridine moiety—facilitate selective nucleophilic substitutions and further functionalization. The compound exhibits high purity and stability under standard conditions, making it suitable for precise synthetic applications. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks, enhancing its value in the development of specialized chemical entities. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.
2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one structure
1260810-62-5 structure
Product Name:2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one
CAS No:1260810-62-5
MF:C7H4Cl3NO
MW:224.471758842468
CID:6421153
PubChem ID:53416739
Update Time:2025-06-08

2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one
    • DTXSID101239489
    • 1260810-62-5
    • Ethanone, 2-chloro-1-(3,5-dichloro-4-pyridinyl)-
    • EN300-1985876
    • Inchi: 1S/C7H4Cl3NO/c8-1-6(12)7-4(9)2-11-3-5(7)10/h2-3H,1H2
    • InChI Key: QEMAQXHWRLOUHZ-UHFFFAOYSA-N
    • SMILES: ClC1C=NC=C(C=1C(CCl)=O)Cl

Computed Properties

  • Exact Mass: 222.935847g/mol
  • Monoisotopic Mass: 222.935847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30Ų

2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one Pricemore >>

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Additional information on 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one

Research Briefing on 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one (CAS: 1260810-62-5)

2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one (CAS: 1260810-62-5) is a chlorinated pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and agrochemical development. The presence of multiple chlorine atoms and a reactive ketone group makes it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. The compound's stability under various conditions has also been evaluated, providing valuable insights for its handling and storage in laboratory settings.

In the pharmaceutical domain, preliminary investigations suggest that 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one may serve as a precursor for the development of novel bioactive molecules. Its structural motif is being explored in the design of potential enzyme inhibitors, particularly targeting kinases and other signaling proteins involved in disease pathways. Computational modeling studies have indicated favorable binding interactions with certain protein targets, warranting further experimental validation.

The agrochemical potential of this compound has also been examined, with research indicating possible applications in crop protection. Its chlorinated pyridine core is structurally similar to known pesticidal compounds, suggesting potential insecticidal or fungicidal properties. Current studies are evaluating its efficacy against various agricultural pests and its environmental impact.

From a synthetic chemistry perspective, recent work has explored novel routes for the preparation of 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one, aiming to improve yield and selectivity. Green chemistry approaches, including catalyst optimization and solvent selection, have been investigated to enhance the sustainability of its production. These developments are particularly relevant given the increasing emphasis on environmentally friendly synthetic methodologies in the chemical industry.

Safety assessments and toxicological profiling of this compound are ongoing, with preliminary data suggesting the need for careful handling due to its reactive nature. Researchers are developing appropriate safety protocols for laboratory use, including recommendations for personal protective equipment and waste disposal procedures. These studies are crucial for ensuring safe research practices while working with this chemical entity.

Looking forward, the diverse potential applications of 2-chloro-1-(3,5-dichloropyridin-4-yl)ethan-1-one make it a compound of significant interest across multiple research domains. Current investigations are expected to provide more definitive data regarding its biological activities and practical utilities. The coming years may see increased research output related to this molecule, particularly as its synthetic accessibility improves and its structure-activity relationships become better understood.

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